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Compound of Interest

Compound Name: Ruvonoflast

Cat. No.: B15137668 Get Quote

For researchers, scientists, and drug development professionals, the responsible management

of chemical compounds is paramount, extending beyond the laboratory bench to include proper

disposal. This guide provides essential safety and logistical information for the proper disposal

of Ruvonoflast (also known as NT-0796), an orally active, selective, and CNS-penetrant

NLRP3 inflammasome inhibitor.

While a specific Safety Data Sheet (SDS) with detailed disposal instructions for Ruvonoflast is
not publicly available, general best practices for the disposal of research chemicals should be

strictly followed. Ruvonoflast is a complex organic molecule and should be treated as a

potentially hazardous substance.[1] Adherence to institutional and local regulations for

chemical waste management is mandatory.

Essential Disposal Procedures
The following step-by-step guidance outlines the recommended procedures for the safe

disposal of Ruvonoflast and associated materials.

Waste Identification and Segregation
Proper segregation of waste streams is the first critical step to ensure safe and compliant

disposal.

Solid Ruvonoflast Waste: This includes expired or unused pure compounds, residues from

weighing, and any spills that have been absorbed with an inert material.
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Liquid Ruvonoflast Waste: This category includes solutions containing Ruvonoflast, such

as stock solutions, experimental dilutions, and quench solutions.

Contaminated Labware and Personal Protective Equipment (PPE): This encompasses items

such as pipette tips, centrifuge tubes, vials, gloves, and lab coats that have come into direct

contact with Ruvonoflast.

Solid Waste Disposal
Collection: Collect all solid Ruvonoflast waste in a designated, leak-proof, and clearly

labeled hazardous waste container. The container should be compatible with the chemical

properties of Ruvonoflast.

Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical

name "Ruvonoflast (NT-0796)," and the approximate quantity.

Storage: Store the sealed container in a designated, secure, and well-ventilated waste

accumulation area, away from incompatible materials.

Disposal: Arrange for pickup and disposal by your institution's Environmental Health and

Safety (EHS) department or a licensed hazardous waste disposal contractor.

Liquid Waste Disposal
Collection: Collect all liquid waste containing Ruvonoflast in a designated, leak-proof, and

shatter-resistant hazardous waste container. Do not mix with other incompatible waste

streams.

Labeling: Clearly label the container with "Hazardous Waste," the full chemical name

"Ruvonoflast (NT-0796)," the solvent system (e.g., DMSO, ethanol), and the estimated

concentration.

Storage: Store the sealed container in secondary containment in a designated waste

accumulation area.

Disposal: Follow your institution's procedures for the disposal of chemical liquid waste, which

will typically involve collection by your EHS department.
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Contaminated Materials Disposal
Labware: Disposable labware (e.g., pipette tips, plastic vials) that has been in contact with

Ruvonoflast should be collected in a designated hazardous waste container lined with a

heavy-duty plastic bag.

Sharps: Needles, syringes, and other sharps contaminated with Ruvonoflast must be

disposed of in a designated sharps container.

PPE: Contaminated gloves, lab coats, and other PPE should be placed in a designated

hazardous waste bag.

Decontamination: Non-disposable glassware and equipment should be decontaminated. A

common procedure involves rinsing with a suitable solvent (one that dissolves Ruvonoflast
and is miscible with a cleaning solution) and then washing thoroughly with detergent and

water. The initial solvent rinse should be collected as hazardous liquid waste.

Key Chemical Information for Disposal
Consideration
While specific hazard data for Ruvonoflast is limited, the following information, based on its

identity as a complex organic molecule intended for biological research, should inform safe

handling and disposal practices.
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Property Information Source

Chemical Name Ruvonoflast (NT-0796) [1]

Synonyms

Propan-2-yl (2R)-2-

{[(1,2,3,5,6,7-Hexahydro-s-

indacen-4-yl)-

carbamoyl]oxy}-3-(pyrimidin-2-

yl)propanoate

9

Molecular Formula C23H27N3O4 1 (from previous search)

Mechanism of Action NLRP3 inflammasome inhibitor [1]

Known Hazards

As a bioactive small molecule,

it should be handled with care.

Assume potential for biological

activity and unknown toxicity.

General Precaution

Experimental Protocols: A Note on Waste
Minimization
In the context of experimental design, researchers should always consider the principles of

"green chemistry" to minimize waste generation. This includes:

Accurate Calculations: Prepare solutions in quantities that are appropriate for the planned

experiments to avoid excess.

Appropriate Scale: Whenever possible, conduct experiments on the smallest scale that will

yield the required data.

Substitution: Consider less hazardous alternative materials if they do not compromise the

experimental outcome.

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Ruvonoflast waste.
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Ruvonoflast Waste Disposal Workflow
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Caption: Decision workflow for the proper management and disposal of Ruvonoflast waste.

By adhering to these procedures, laboratories can ensure the safe and environmentally

responsible disposal of Ruvonoflast, fostering a culture of safety and regulatory compliance.

Always consult your institution's specific waste management guidelines and your EHS

department for any questions or clarification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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